Potassium (rel-(1R,2R)-2-(ethoxycarbonyl)cyclopropyl)trifluoroborate

• IUPAC Name: potassium;[(1R,2R)-2-ethoxycarbonylcyclopropyl]-trifluoroboranuide
• InChI: InChI=1S/C6H9BF3O2.K/c1-2-12-6(11)4-3-5(4)7(8,9)10;/h4-5H,2-3H2,1H3;/q-1;+1/t4-,5-;/m1./s1
• InChI Key: NRHPDVGKTYUQNC-TYSVMGFPSA-N
• Canonical SMILES: [B-](C1CC1C(=O)OCC)(F)(F)F.[K+]
• Isomeric SMILES: [B-]([C@@H]1C[C@H]1C(=O)OCC)(F)(F)F.[K+]
• Molecular Formula: C6H9BF3KO2
• Molecular Weight: 220.04 g/mol
• CAS RN: 1612792-88-7

Description

Potassium (rel-(1R,2R)-2-(ethoxycarbonyl)cyclopropyl)trifluoroborate, commonly known as Krelax, is a boronic acid derivative that has gained significant attention in the field of organic chemistry. It is a versatile reagent that can be used in a variety of applications, including cross-coupling reactions, Suzuki-Miyaura coupling, and C-H functionalization. Krelax has also shown promising results in the field of medicinal chemistry, with potential applications in drug design and development.

Scientific Research Applications

Cross-Coupling Reactions

Potassium cyclopropyl trifluoroborate plays a crucial role in cross-coupling reactions. Studies have shown that it can be effectively used in Suzuki-Miyaura cross-coupling reactions with aryl bromides, resulting in cyclopropyl-substituted arenes while retaining their configuration. This method is significant for synthesizing enantiomerically pure cyclopropanes (Fang, Yan, & Deng, 2004).

Another research demonstrated that potassium cyclopropyl trifluoroborate could be coupled with aryl chlorides in Suzuki-Miyaura cross-coupling reactions, yielding various substituted aryl cyclopropanes and cyclobutanes (Molander & Gormisky, 2008).

Synthesis of Difluoro-enolethers and Aryl Ketones

Potassium trifluoroborate enol ether reagent is useful for incorporating 2,2-difluoroenolethers into aryl and heteroaryl systems through palladium-mediated cross-coupling. This application is particularly valuable in synthesizing 1-aryl-2,2-difluoro-enolethers and/or 2,2-difluoro-1-aryl-ketones (Katz, Lapointe, & Dinsmore, 2009).

Improved Synthesis Methods

An improved synthesis technique for potassium (trifluoromethyl)trifluoroborate has been developed, illustrating the adaptability and practicality of these compounds in research settings. This method involves a scalable procedure, enhancing the accessibility of this reagent for various applications (Molander & Hoag, 2003).

Chan-Lam Cyclopropylation

Potassium cyclopropyl trifluoroborate is employed in Chan-Lam cyclopropylation reactions. This process is effective for O-cyclopropylation with phenol nucleophiles and N-cyclopropylation with azaheterocycles, showcasing its versatility in synthesizing cyclopropyl aryl ethers and amine derivatives (Derosa et al., 2018).

Hydrolysis and Oxidation Studies

Research on the hydrolysis of potassium organotrifluoroborate reagents to corresponding boronic acids reveals important insights into their chemical properties and applications in Suzuki-Miyaura coupling (Lennox & Lloyd‐Jones, 2012). Additionally, the oxidation of hydroxyl-substituted organotrifluoroborates has been studied, highlighting their potential in cross-coupling reactions (Molander & Petrillo, 2006).